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Compound of Interest

Compound Name: CAM833

Cat. No.: B10854971 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds like CAM833 are critical to ensuring laboratory safety and

environmental protection.[1][2] As a potent, specific chemical inhibitor of the RAD51-BRCA2

interaction, CAM833 is a valuable tool in cancer research.[3] However, its bioactive nature

necessitates a rigorous disposal protocol to mitigate potential hazards. This guide provides

essential, step-by-step instructions for the safe disposal of CAM833, aligning with general best

practices for laboratory chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle CAM833 with appropriate

personal protective equipment (PPE). Based on guidelines for similar chemical compounds,

this includes chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a

laboratory coat.[1][4] All handling of solid CAM833 and its solutions should be conducted in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or

vapors.[1][4]

Quantitative Data Summary for CAM833
For quick reference, the key chemical and physical properties of CAM833 are summarized in

the table below. Understanding these properties is crucial for its safe handling and disposal.
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Property Value

Molecular Weight 508.55 g/mol [3]

Formula C27H29FN4O5[3]

Appearance Solid[3]

Solubility 10 mM in DMSO[3]

Storage

Solid Powder: -20°C for 12 Months; 4°C for 6

Months. In Solvent: -80°C for 6 Months; -20°C

for 6 Months.[3]

Step-by-Step Disposal Protocol
The disposal of CAM833 must be treated as hazardous chemical waste.[5][6] Do not dispose

of CAM833 down the sink or in regular trash.[3][7]

Waste Identification and Segregation:

Treat all forms of CAM833 waste (solid powder, solutions, and contaminated materials) as

hazardous.[5][8]

Segregate CAM833 waste from other incompatible waste streams to prevent dangerous

reactions.[3][9]

Solid Waste Collection:

Place solid CAM833 powder, along with any contaminated items such as weighing paper,

pipette tips, and gloves, into a clearly labeled, sealable hazardous waste container.[1]

The container should be made of a compatible material and kept closed except when

adding waste.[5]

Liquid Waste Collection:

Collect solutions containing CAM833 in a dedicated, leak-proof, and clearly labeled

hazardous liquid waste container.[1][7]
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Do not mix with other solvents unless compatibility has been confirmed.[3] The first rinse

of any container that held CAM833 should also be collected as hazardous waste.[3]

Decontamination of Labware:

Glassware and other reusable lab equipment that have come into contact with CAM833
should be decontaminated.

Rinse the equipment with a suitable solvent (e.g., ethanol or acetone), and collect the

rinsate as hazardous liquid waste.[1]

After the initial solvent rinse, containers that held acutely hazardous waste should be

triple-rinsed with a solvent.[5][8] The rinsate from these subsequent rinses must also be

collected as hazardous waste.[8]

Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name, "CAM833".[5][9] The label should also include the date of accumulation and the

associated hazards.[4]

Store the sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area until they are collected for disposal.[9] Ensure secondary containment

is used for liquid waste containers.[3][9]

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal service to arrange for the pickup and proper disposal of the

CAM833 waste.[8][10]

Follow all institutional and regulatory guidelines for waste pickup scheduling and

documentation.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the CAM833 disposal procedure.
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Caption: Step-by-step workflow for the safe disposal of CAM833 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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